N-(2,5-dichlorophenyl)-2-methoxy-4-(methylthio)benzamide

• IUPAC Name: N-(2,5-dichlorophenyl)-2-methoxy-4-methylsulfanylbenzamide
• InChI: InChI=1S/C15H13Cl2NO2S/c1-20-14-8-10(21-2)4-5-11(14)15(19)18-13-7-9(16)3-6-12(13)17/h3-8H,1-2H3,(H,18,19)
• InChI Key: NFRJMGAZQNNDBW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)SC)C(=O)NC2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C15H13Cl2NO2S
• Molecular Weight: 342.2 g/mol

Description

N-(2,5-dichlorophenyl)-2-methoxy-4-(methylthio)benzamide, commonly known as DMMDA-2, is a chemical compound that belongs to the phenethylamine class. It is a derivative of the psychedelic drug, 2,5-dimethoxy-4-methylamphetamine (DOM), and has been studied for its potential use in scientific research.

Mechanism of Action

DMMDA-2 acts as a partial agonist at the 5-HT2A receptor, leading to the activation of intracellular signaling pathways. This activation results in changes in neurotransmitter release, particularly of serotonin, dopamine, and glutamate. These changes in neurotransmitter release are thought to underlie the hallucinogenic effects of DMMDA-2.
Biochemical and Physiological Effects
DMMDA-2 has been shown to induce a range of physiological and biochemical effects. In animal models, it has been found to increase heart rate, blood pressure, and body temperature. It has also been shown to increase the release of the stress hormone, cortisol, and to activate the immune system. Biochemically, DMMDA-2 has been found to increase the release of neurotransmitters such as serotonin, dopamine, and glutamate, which are involved in the regulation of mood, perception, and cognition.

Advantages and Limitations for Lab Experiments

DMMDA-2 has several advantages for use in lab experiments. It is a potent and selective agonist at the 5-HT2A receptor, making it a useful tool for studying the role of this receptor in various physiological and pathological processes. It has also been shown to induce hallucinogenic effects in animal models, making it a useful tool for studying the neural basis of perception and cognition. However, DMMDA-2 has several limitations. It is a controlled substance in many countries, making it difficult to obtain for research purposes. Additionally, its hallucinogenic effects may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on DMMDA-2. One area of interest is its potential use in the treatment of neuropsychiatric disorders such as depression and anxiety. DMMDA-2 has been shown to have antidepressant and anxiolytic effects in animal models, and further research is needed to determine its potential therapeutic use in humans. Another area of interest is its potential use in the study of the neural basis of consciousness. DMMDA-2 has been shown to induce altered states of consciousness in animal models, making it a useful tool for studying the neural basis of consciousness. Finally, further research is needed to determine the long-term effects of DMMDA-2 on the brain and body, particularly with regard to its potential for abuse and addiction.

Synthesis Methods

DMMDA-2 can be synthesized using a modified version of the Leuckart reaction. The reaction involves the reduction of the corresponding nitrostyrene with formic acid and ammonium formate, followed by N-methylation with methyl iodide. The final product is obtained by reacting the N-methylated compound with 2,5-dichlorobenzoyl chloride and sodium methoxide.

Scientific Research Applications

DMMDA-2 has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. DMMDA-2 has also been found to induce hallucinogenic effects in animal models, similar to those observed with other psychedelic compounds.